Cas no 1351384-87-6 (ethyl 3-amino-3-phenylbutanoate)

• Product Name: ethyl 3-amino-3-phenylbutanoate
• CAS No: 1351384-87-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4591811
• PubChem ID: 75360763
• Update Time: 2025-10-21

ethyl 3-amino-3-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-phenyl-butyric acid ethyl ester
• ethyl 3-amino-3-phenylbutanoate
• Benzenepropanoic acid, β-amino-β-methyl-, ethyl ester

• Inchi： 1S/C12H17NO2/c1-3-15-11(14)9-12(2,13)10-7-5-4-6-8-10/h4-8H,3,9,13H2,1-2H3
• InChI Key： CNNLAZCZKGITBA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)(C)CC(=O)OCC

Additional information on ethyl 3-amino-3-phenylbutanoate

Recent Advances in the Study of Ethyl 3-amino-3-phenylbutanoate (CAS: 1351384-87-6) in Chemical Biology and Pharmaceutical Research

Ethyl 3-amino-3-phenylbutanoate (CAS: 1351384-87-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This β-amino ester derivative has garnered attention due to its potential applications in drug discovery and development, particularly as a building block for the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, with a focus on its role in modulating biological targets and its synthetic versatility.

One of the key areas of research involving ethyl 3-amino-3-phenylbutanoate is its application in the synthesis of β-lactam antibiotics and other heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of new antibacterial agents. The study highlighted the compound's ability to undergo facile chemical transformations, enabling the creation of diverse molecular scaffolds with enhanced biological activity. Researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the intermediate products and confirm the structural integrity of the synthesized compounds.

In addition to its role in antibiotic development, ethyl 3-amino-3-phenylbutanoate has been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv detailed its use in the synthesis of GABAergic modulators, which are of interest for treating neurological disorders such as epilepsy and anxiety. The study reported that derivatives of this compound exhibited promising binding affinities to GABA_A receptors, suggesting a potential pathway for the development of new neurotherapeutics. Computational modeling and in vitro assays were employed to validate these findings, providing a robust foundation for further preclinical studies.

Another notable application of ethyl 3-amino-3-phenylbutanoate is in the field of asymmetric catalysis. A 2024 paper in Organic Letters described its use as a chiral auxiliary in enantioselective synthesis. The researchers achieved high enantiomeric excess (ee) in the production of optically active amines, which are critical intermediates for many pharmaceutical compounds. This work underscores the compound's versatility and its potential to streamline the synthesis of complex molecules with high stereochemical purity.

Despite these advancements, challenges remain in optimizing the synthetic routes and scalability of ethyl 3-amino-3-phenylbutanoate-based processes. Recent efforts have focused on green chemistry approaches to minimize environmental impact and improve yield. For instance, a study in ACS Sustainable Chemistry & Engineering reported the use of biocatalysts to enhance the efficiency of the compound's derivatization, reducing the reliance on hazardous reagents and solvents.

In conclusion, ethyl 3-amino-3-phenylbutanoate (CAS: 1351384-87-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from antibiotic development to CNS drug discovery and asymmetric synthesis—highlight its importance in modern drug design. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies. As the field advances, interdisciplinary collaborations will be essential to fully realize the compound's therapeutic and synthetic capabilities.